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Compound of Interest

Compound Name: Trapoxin B

Cat. No.: B10853576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trapoxin B is a potent, irreversible inhibitor of histone deacetylases (HDACs), enzymes crucial

for regulating gene expression through the modification of chromatin structure.[1] As a cyclic

tetrapeptide originally isolated from the fungus Helicoma ambiens, Trapoxin B's unique mode

of action involves its epoxide group, which is thought to bind covalently to the histone

deacetylase enzyme.[1][2] This irreversible inhibition makes it a valuable tool for studying the

roles of histone acetylation in various cellular processes, including cell cycle control and

differentiation.[1] These characteristics underscore its significance as an antitumor agent and a

subject of interest in drug development.[1]

This document provides a comprehensive guide to the safe handling, preparation, and storage

of Trapoxin B stock solutions for laboratory use.

Chemical and Physical Properties
A summary of the key properties of Trapoxin B is presented below for quick reference.
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Property Value

Molecular Formula C₃₃H₄₀N₄O₆[3]

Molecular Weight 588.7 g/mol [3]

Appearance Solid

Solubility
Soluble in organic solvents such as Dimethyl

sulfoxide (DMSO) and ethanol.[4][5]

CAS Number 133155-90-5[6]

Safety and Handling Precautions
Trapoxin B is a potent bioactive compound and should be handled with care. The following

safety measures are mandatory:

Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles with side

shields, and chemical-resistant gloves (nitrile is a suitable option).[7] When handling the solid

form, consider using a respirator to prevent inhalation.[7][8]

Ventilation: All handling of Trapoxin B, especially the solid powder and the preparation of

stock solutions, must be conducted in a certified chemical fume hood to avoid inhalation of

aerosols or dust.[7][9]

Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite or sand).[7] The contaminated area should then be decontaminated, for instance,

with a 10% bleach solution.[7] All contaminated materials must be disposed of as hazardous

waste according to institutional guidelines.[7][8]

First Aid:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.[7]

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.[7]

Inhalation: Move to fresh air.[7]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water.[7]

In all cases of exposure, seek immediate medical attention.[7]

Preparation of Trapoxin B Stock Solution
The following protocol outlines the steps for preparing a 10 mM stock solution of Trapoxin B in

DMSO.

Materials:

Trapoxin B (solid)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol:

Calculations:

To prepare a 10 mM stock solution, you will need to dissolve the appropriate mass of

Trapoxin B in a specific volume of DMSO.

For example, to prepare 1 mL of a 10 mM solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 588.7 g/mol x 1000 mg/g = 5.887 mg

Therefore, you would weigh out 5.887 mg of Trapoxin B and dissolve it in 1 mL of DMSO.

Procedure:
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1. Allow the vial of Trapoxin B and the DMSO to reach room temperature before opening to

prevent moisture condensation.

2. Carefully weigh the calculated amount of Trapoxin B powder in a sterile microcentrifuge

tube.[10]

3. Add the corresponding volume of anhydrous DMSO to the tube.

4. Cap the tube tightly and vortex until the solid is completely dissolved.[10] Visually inspect

the solution to ensure there are no particulates.

5. Aliquot the stock solution into smaller, single-use volumes in sterile tubes to minimize

freeze-thaw cycles.

6. Clearly label each aliquot with the name of the compound, concentration, solvent, and

date of preparation.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of the Trapoxin B stock solution.

Condition Recommendation

Storage Temperature
Store aliquots at -20°C for short-term storage

and -80°C for long-term storage.

Light Sensitivity
Protect from light by storing in amber-colored

vials or by wrapping clear vials in foil.

Stability

When stored as recommended, stock solutions

in DMSO are generally stable for up to one

month. For longer-term storage of the solid

compound, keep it in a tightly sealed vial as per

the manufacturer's instructions, which is

typically up to 6 months.
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The prepared Trapoxin B stock solution can be used in a variety of cell-based and biochemical

assays.

Experimental Workflow:

The general workflow for utilizing the Trapoxin B stock solution in a typical cell culture

experiment is depicted below.
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Caption: General workflow for preparing and using Trapoxin B stock solution.
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Signaling Pathway:

Trapoxin B exerts its effect by inhibiting histone deacetylases, leading to an increase in

histone acetylation and subsequent changes in gene expression.

Mechanism of Action
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Caption: Simplified signaling pathway of Trapoxin B action.

Quantitative Data:
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The biological activity of HDAC inhibitors is often quantified by their half-maximal inhibitory

concentration (IC₅₀).

Compound Target IC₅₀ Value

Trapoxin A HDAC11 94.4 ± 22.4 nM[11][12]

TD034 (Trapoxin A analogue) HDAC11 5.1 ± 1.1 nM[11][12]

Note: IC₅₀ values can vary depending on the specific assay conditions.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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